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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B12308972 Get Quote

Topic: Developing an In Vivo Animal Model for Sophoraflavanone H Testing

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sophoraflavanone H is a prenylated flavonoid that has demonstrated potential therapeutic

properties, including the inhibition of protein oxidative modification in vitro.[1] This suggests its

potential as an antioxidant and anti-inflammatory agent. To further investigate these properties

and evaluate its efficacy and safety in a living organism, a well-defined in vivo animal model is

essential. This document provides detailed application notes and protocols for establishing an

in vivo model to test the therapeutic potential of Sophoraflavanone H, focusing on its anti-

inflammatory and antioxidant activities.

Recommended In Vivo Model: Carrageenan-Induced
Paw Edema in Rodents
The carrageenan-induced paw edema model is a widely used and reproducible acute

inflammatory model for screening potential anti-inflammatory drugs.[2] Inflammation in this

model is characterized by a biphasic response. The initial phase involves the release of

histamine, serotonin, and bradykinin, followed by a later phase mediated by prostaglandins,

cyclooxygenase (COX), and nitric oxide. This model is well-suited to evaluate the potential of

Sophoraflavanone H to modulate these inflammatory pathways.
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Experimental Workflow
The following diagram illustrates the overall experimental workflow for evaluating

Sophoraflavanone H using the carrageenan-induced paw edema model.
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Phase 1: Acclimatization & Baseline Phase 2: Treatment & Induction

Phase 3: Evaluation & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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